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Compound of Interest

Compound Name: Z-Gly-NH2

Cat. No.: B554456

Technical Data Sheet: Z-Gly-NH2

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for N-Benzyloxycarbonyl-glycinamide,
commonly abbreviated as Z-Gly-NH2. The information is intended to support research,
synthesis, and drug development activities.

Compound Identification and Properties

Z-Gly-NH2, also known as Carbobenzoxyglycinamide, is a protected form of the simplest
amino acid amide, glycinamide. The benzyloxycarbonyl (Z) group serves as a crucial protecting
group in peptide synthesis. The following table summarizes its key quantitative identifiers and
physical properties.

Property Value Citations
CAS Number 949-90-6 [L12][3][4][5]
Molecular Weight 208.21 g/mol [1][2]
Molecular Formula C10H12N203 [1]

Linear Formula CeHsCH200CNHCH2CONH: [2]

Z-glycinamide, N-Cbz-
Synonyms glycinamide, [214]

Carbobenzoxyglycinamide
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Logical Relationship of Compound Identifiers

The following diagram illustrates the direct association between the common name of the
compound and its primary chemical identifiers.

has has

CAS: 949-90-6 MW: 208.21

Click to download full resolution via product page

Caption: Relationship between Z-Gly-NH2 and its identifiers.

Experimental Protocols

This document serves as a summary of key identifiers for Z-Gly-NH2. As no experimental
studies are cited, detailed methodologies are not applicable. For protocols regarding the use of
Z-Gly-NH2 in peptide synthesis or other applications, researchers should consult relevant
scientific literature and established laboratory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Z-Gly-NH2 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554456#z-gly-nh2-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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